Cas no 1797628-39-7 (2,5-dimethoxy-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}benzene-1-sulfonamide
• CAS No: 1797628-39-7
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 6506209
• PubChem ID: 71808242
• Update Time: 2025-10-29

2,5-dimethoxy-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}benzene-1-sulfonamide
• 2,5-dimethoxy-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide
• AKOS024562831
• 2,5-dimethoxy-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]benzenesulfonamide
• 2,5-dimethoxy-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide
• F6439-7191
• 1797628-39-7

• Inchi： 1S/C17H19N5O4S/c1-25-13-4-5-14(26-2)15(12-13)27(23,24)21-9-11-22-10-8-20-17(22)16-18-6-3-7-19-16/h3-8,10,12,21H,9,11H2,1-2H3
• InChI Key： FGJRQSJOFNKBHX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCN1C=CN=C1C1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 389.11577528g/mol
• Monoisotopic Mass: 389.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dimethoxy-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}benzene-1-sulfonamide

Introduction to Compound CAS No. 1797628-39-7: 2,5-Dimethoxy-N-{2-[2-(Pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide

The compound with CAS No. 1797628-39-7, known as 2,5-dimethoxy-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in inhibiting specific enzymatic pathways, making it a valuable candidate for therapeutic interventions.

Key structural elements of this compound include the benzene ring substituted with methoxy groups at positions 2 and 5, a sulfonamide group at position 1, and a complex imidazole-pyrimidine moiety attached via an ethyl linker. The presence of these functional groups contributes to its stability, solubility, and bioavailability. Researchers have found that the imidazole-pyrimidine heterocycle plays a crucial role in modulating the compound's interactions with biological targets, such as kinases and proteases.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies reveal that the sulfonamide group acts as a critical anchor point for binding to enzyme active sites, while the dimethoxy substitution enhances selectivity by fine-tuning hydrophobic interactions. Furthermore, the pyrimidine ring within the heterocyclic system introduces additional hydrogen bonding capabilities, which are essential for stabilizing interactions with target proteins.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis strategy often involves the use of intermediates such as imidazole derivatives and pyrimidine precursors. Optimization of reaction conditions has significantly improved the overall yield and purity of the final product. Recent publications have emphasized the importance of stereocontrol during synthesis to ensure optimal biological activity.

From an applications perspective, this compound has shown remarkable potential in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit β-secretase (BACE1), an enzyme implicated in Alzheimer's disease pathology. The selective inhibition of BACE1 suggests that this compound could serve as a lead molecule for developing novel therapeutics targeting amyloid-beta production.

Moreover, the compound's unique structure has inspired its use in materials science as well. Its ability to form self-assembled monolayers on various substrates makes it a promising candidate for applications in nanotechnology and surface chemistry. Researchers have explored its potential as a building block for constructing supramolecular assemblies with tailored electronic properties.

In conclusion, CAS No. 1797628-39-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure endows it with exceptional chemical properties, while recent research findings underscore its potential as both a therapeutic agent and a functional material component. Continued exploration into its properties will undoubtedly unlock new avenues for innovation in science and technology.